Cas no 339010-67-2 (2-methylpyrazolo1,5-apyrimidine-6-carbonitrile)

2-Methylpyrazolo[1,5-a]pyrimidine-6-carbonitrile is a heterocyclic organic compound featuring a pyrazolo[1,5-a]pyrimidine core with a methyl substituent at the 2-position and a cyano group at the 6-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its electron-deficient pyrimidine ring enhances reactivity in nucleophilic substitution and cross-coupling reactions, facilitating derivatization. The compound’s stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for research and industrial applications. Its utility in constructing fused heterocyclic systems further underscores its value in medicinal chemistry and material science.
2-methylpyrazolo1,5-apyrimidine-6-carbonitrile structure
339010-67-2 structure
Product Name:2-methylpyrazolo1,5-apyrimidine-6-carbonitrile
CAS No:339010-67-2
MF:
MW:
MDL:MFCD00173619
CID:4648366
Update Time:2025-05-22

2-methylpyrazolo1,5-apyrimidine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-methylpyrazolo1,5-apyrimidine-6-carbonitrile
    • MDL: MFCD00173619

2-methylpyrazolo1,5-apyrimidine-6-carbonitrile Pricemore >>

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2-Methylpyrazolo[1,5-a]pyrimidine-6-carbonitrile; .
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Additional information on 2-methylpyrazolo1,5-apyrimidine-6-carbonitrile

2-Methylpyrazolo[1,5-a]Pyrimidine-6-Carbonitrile: A Comprehensive Overview

2-Methylpyrazolo[1,5-a]pyrimidine-6-carbonitrile, also known by its CAS number 339010-67-2, is a heterocyclic compound with significant potential in various fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their structural versatility and biological activity. The molecule features a pyrazolo[1,5-a]pyrimidine core with a methyl group at position 2 and a cyano group at position 6, making it a unique derivative with distinct chemical properties.

The synthesis of 2-methylpyrazolo[1,5-a]pyrimidine-6-carbonitrile has been explored through various methodologies, including microwave-assisted synthesis and traditional heating techniques. Recent studies have highlighted the efficiency of microwave synthesis in producing this compound with high yields and purity. The reaction typically involves the condensation of appropriate starting materials, such as β-keto esters or related compounds, under specific conditions to form the desired heterocyclic structure. The presence of the methyl and cyano groups plays a crucial role in stabilizing the molecule and influencing its reactivity.

In terms of biological activity, 2-methylpyrazolo[1,5-a]pyrimidine-6-carbonitrile has shown promising results in preliminary assays. Researchers have reported its potential as an anti-inflammatory agent, where the compound exhibits moderate inhibitory effects on key inflammatory pathways. Additionally, studies have explored its role as a kinase inhibitor, which could be significant in the development of therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The structural uniqueness of 2-methylpyrazolo[1,5-a]pyrimidine-6-carbonitrile makes it an attractive candidate for further functionalization. Recent advancements in medicinal chemistry have focused on modifying the substituents at positions 2 and 6 to enhance bioavailability and potency. For instance, substituting the methyl group with other alkyl chains or introducing additional functional groups has been shown to improve solubility and binding affinity to target proteins.

In conclusion, 2-methylpyrazolo[1,5-a]pyrimidine-6-carbonitrile (CAS No: 339010-67-2) represents a valuable addition to the library of heterocyclic compounds with potential applications in drug discovery and chemical synthesis. Its unique structure and promising biological activity warrant further investigation to unlock its full potential in therapeutic development.

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